Cas no 1805275-40-4 (6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805275-40-4
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4871101
• Update Time: 2025-05-25

6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-6-5(9(12)13)3-8(11)15-7(6)1-2-14/h3,9H,1,4H2
• InChI Key： KXJZJPCYNKIWIR-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile

Professional Introduction to Compound with CAS No. 1805275-40-4 and Product Name: 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile

The compound with the CAS number 1805275-40-4, identified by the product name 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, including the presence of chloro, chloromethyl, and difluoromethyl substituents, as well as the acetonitrile group, contribute to its unique chemical properties and potential therapeutic benefits.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets in complex ways. The 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile molecule has been extensively investigated for its potential in modulating various biological pathways. Specifically, its structure suggests that it may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory agents.

The chloromethyl substituent in the molecule is particularly noteworthy, as it can participate in nucleophilic addition reactions, which are commonly utilized in synthetic organic chemistry to construct more complex molecular frameworks. This reactivity makes 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile a valuable intermediate in the synthesis of more sophisticated pharmacophores. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In the context of current pharmaceutical research, pyridine derivatives have shown considerable promise in the treatment of neurological disorders, infectious diseases, and cancer. The 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile compound has been studied for its potential role in inhibiting kinases and other enzymes that are overexpressed in tumor cells. Preliminary experimental data indicate that this compound can effectively disrupt signaling pathways associated with cell proliferation and survival, suggesting its utility as an anticancer agent.

The acetonitrile moiety in the molecule not only contributes to its solubility but also provides a site for further functionalization through reactions such as nucleophilic substitution or condensation reactions. This flexibility allows chemists to modify the compound's structure to optimize its biological activity. For instance, replacing the chloromethyl group with other functional groups could alter its interaction with biological targets, potentially leading to improved efficacy or reduced side effects.

Advances in computational chemistry have also played a crucial role in understanding the properties of 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile. Molecular modeling techniques have been employed to predict how this compound might bind to specific proteins or enzymes, providing insights into its mechanism of action. These computational studies have complemented experimental efforts by helping researchers design more targeted synthetic strategies.

The synthesis of 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include chlorination reactions, introduction of the difluoromethyl group via cross-coupling reactions, and protection-deprotection strategies for the reactive sites. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

From a pharmaceutical perspective, the development of new drug candidates relies heavily on access to high-quality intermediates like 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile. Its structural complexity and functional diversity make it a versatile building block for designing molecules with tailored biological activities. Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the discovery process by combining expertise in synthetic chemistry, pharmacology, and bioinformatics.

The future prospects for this compound are promising, with ongoing research exploring its potential applications beyond oncology. For example, its ability to modulate inflammatory pathways could make it useful in treating autoimmune diseases or chronic inflammatory conditions. Additionally, modifications to its structure may lead to novel treatments for infectious diseases caused by bacterial or viral pathogens.

In conclusion,6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805275-40-4) is a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile is poised to play a crucial role in advancing medical science.